Cas no 927995-81-1 (2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione)

• Product Name: 2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione
• CAS No: 927995-81-1
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6337334
• PubChem ID: 16642509
• Update Time: 2025-07-23

2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• AKOS002673983
• 2-(4-amino-2-methylphenyl)-1lambda6,2-thiazinane-1,1-dione
• 4-(1,1-dioxothiazinan-2-yl)-3-methylaniline
• EN300-7436795
• 2-(4-Amino-2-methylphenyl)-1,2-thiazinane 1,1-dioxide
• 2-(4-amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione
• MFCD09261783
• 927995-81-1
• 2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione

• Inchi： 1S/C11H16N2O2S/c1-9-8-10(12)4-5-11(9)13-6-2-3-7-16(13,14)15/h4-5,8H,2-3,6-7,12H2,1H3
• InChI Key： GRZNMHHLXVKHPI-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(=CC=1C)N)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione

Comprehensive Overview of 2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione (CAS No. 927995-81-1)

The compound 2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione, identified by its CAS No. 927995-81-1, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique thiazinane-dione core coupled with an amino-methylphenyl moiety, making it a subject of interest for its potential applications in drug discovery and therapeutic development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel heterocyclic compounds like 2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione has surged, driven by advancements in precision medicine and the need for targeted therapies. The compound's sulfonamide-like structure aligns with current trends in designing inhibitors for enzymes involved in inflammatory pathways, a hot topic in autoimmune disease research. Its CAS No. 927995-81-1 is frequently searched in academic databases, reflecting its relevance in studies exploring small-molecule modulators of protein-protein interactions.

From a synthetic chemistry perspective, the preparation of 2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione involves multi-step organic transformations, often requiring regioselective functionalization of the thiazinane ring. This complexity has spurred discussions in forums about optimizing yield and purity, with many researchers seeking protocols for its scalable production. The compound's crystalline properties and solubility profile are also critical parameters under investigation, as they influence formulation strategies for preclinical testing.

Beyond its chemical attributes, CAS No. 927995-81-1 is increasingly referenced in patent literature, particularly in claims related to neuroprotective agents and kinase inhibitors. These applications resonate with growing public interest in neurodegenerative diseases and cancer therapeutics, topics that dominate health-related searches online. The compound's potential to cross the blood-brain barrier has further elevated its profile, making it a candidate for CNS-targeted drug development.

Environmental and safety considerations are another focal point for 2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione. While not classified as hazardous, its biodegradation pathways and ecotoxicological impact are being studied to align with green chemistry principles. This aligns with broader industry shifts toward sustainable synthesis methods, a theme frequently highlighted in AI-driven literature reviews and scientific webinars.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize CAS No. 927995-81-1, addressing common queries about its stability under various pH conditions. Such data are vital for researchers troubleshooting storage or compatibility issues, a recurrent topic in online Q&A platforms like ResearchGate.

Looking ahead, the trajectory of 2-(4-Amino-2-methylphenyl)-1$l^{6},2-thiazinane-1,1-dione research is likely to intersect with computational drug design, leveraging molecular docking simulations to predict its interactions with biological targets. This approach capitalizes on the current hype around AI-augmented drug discovery, a keyword cluster with high search volume in scientific and investor communities alike.